Cas no 2172471-60-0 (1-(cyclobutylmethyl)-5-(ethanesulfonyl)-1H-pyrazole-4-carbaldehyde)

• Product Name: 1-(cyclobutylmethyl)-5-(ethanesulfonyl)-1H-pyrazole-4-carbaldehyde
• CAS No: 2172471-60-0
• MF: C₁₁H₁₆N₂O₃S
• MW: 256.321341514587
• CID: 6507616
• PubChem ID: 165778816
• Update Time: 2025-10-29

1-(cyclobutylmethyl)-5-(ethanesulfonyl)-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(cyclobutylmethyl)-5-(ethanesulfonyl)-1H-pyrazole-4-carbaldehyde
• 2172471-60-0
• EN300-1610080

• Inchi： 1S/C11H16N2O3S/c1-2-17(15,16)11-10(8-14)6-12-13(11)7-9-4-3-5-9/h6,8-9H,2-5,7H2,1H3
• InChI Key： JWAJCKMKLFJKEY-UHFFFAOYSA-N
• SMILES： S(CC)(C1=C(C=O)C=NN1CC1CCC1)(=O)=O

Computed Properties

• Exact Mass: 256.08816355g/mol
• Monoisotopic Mass: 256.08816355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 77.4Ų

Additional information on 1-(cyclobutylmethyl)-5-(ethanesulfonyl)-1H-pyrazole-4-carbaldehyde

Introduction to 1-(cyclobutylmethyl)-5-(ethanesulfonyl)-1H-pyrazole-4-carbaldehyde (CAS No. 2172471-60-0)

1-(cyclobutylmethyl)-5-(ethanesulfonyl)-1H-pyrazole-4-carbaldehyde is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 2172471-60-0, belongs to the pyrazole class of heterocyclic compounds, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly its cyclobutylmethyl and ethanesulfonyl substituents, contribute to its unique chemical properties and make it a valuable scaffold for further chemical modifications and drug development.

The pyrazole core is a six-membered aromatic ring containing two nitrogen atoms at the 1 and 5 positions. This framework is known for its ability to interact with biological targets such as enzymes and receptors, making it a popular motif in drug design. In 1-(cyclobutylmethyl)-5-(ethanesulfonyl)-1H-pyrazole-4-carbaldehyde, the cyclobutylmethyl group at the 1-position introduces steric bulk and lipophilicity, while the ethanesulfonyl group at the 5-position adds polar functionality. These substituents not only influence the compound's solubility and metabolic stability but also modulate its binding affinity to biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of this compound with high precision. Studies suggest that the ethanesulfonyl moiety can engage in hydrogen bonding interactions with polar residues in protein active sites, whereas the cyclobutylmethyl group may contribute to hydrophobic interactions. Such insights are crucial for designing derivatives with enhanced pharmacological properties.

The synthesis of 1-(cyclobutylmethyl)-5-(ethanesulfonyl)-1H-pyrazole-4-carbaldehyde involves multi-step organic reactions, typically starting from commercially available pyrazole derivatives. Key synthetic steps include functionalization at the 4-position to introduce the aldehyde group, followed by selective substitution at the 5-position with an ethanesulfonyl group. The cyclobutylmethyl group is often introduced via Grignard reactions or other organometallic transformations. The efficiency and yield of these synthetic routes are critical factors that determine the feasibility of large-scale production.

In terms of biological activity, preliminary studies have indicated that 1-(cyclobutylmethyl)-5-(ethanesulfonyl)-1H-pyrazole-4-carbaldehyde exhibits potential as an intermediate in the development of novel therapeutic agents. Its structural motif suggests possible applications in areas such as anti-inflammatory, antimicrobial, and anticancer drug discovery. For instance, modifications to the cyclobutylmethyl group could enhance binding to specific enzymes involved in inflammatory pathways, while alterations to the ethanesulfonyl moiety might improve solubility and bioavailability.

The compound's aldehyde functionality at the 4-position provides a reactive site for further derivatization, allowing chemists to explore diverse chemical libraries. This flexibility has made it a attractive candidate for high-throughput screening (HTS) campaigns aimed at identifying lead compounds with desired pharmacological profiles. Additionally, advances in green chemistry have prompted researchers to optimize synthetic protocols for 1-(cyclobutylmethyl)-5-(ethanesulfonyl)-1H-pyrazole-4-carbaldehyde using environmentally benign solvents and catalytic systems.

Recent publications highlight the importance of understanding kinetic isotope effects (KIEs) in drug metabolism when evaluating compounds like this one. The presence of a reactive aldehyde group necessitates careful consideration of its stability under physiological conditions. Isotopic labeling studies can provide valuable insights into metabolic pathways and help predict potential side effects. Such information is essential for designing drugs that are both effective and safe.

The role of crystal engineering in optimizing pharmaceutical compounds cannot be overstated. The crystal structure of 1-(cyclobutylmethyl)-5-(ethanesulfonyl)-1H-pyrazole-4-carbaldehyde has been determined using single-crystal X-ray diffraction, revealing important details about intermolecular interactions. These findings have informed modifications to improve packing efficiency and stability during storage and transport. Furthermore, computational methods such as density functional theory (DFT) have been employed to model electronic properties and predict reactivity.

In conclusion, 1-(cyclobutylmethyl)-5-(ethanesulfonyl)-1H-pyrazole-4-carbaldehyde (CAS No. 2172471-60-0) represents a promising candidate for further pharmaceutical development. Its unique structural features offer opportunities for designing molecules with tailored biological activities. As research continues to uncover new applications for pyrazole derivatives, this compound is poised to play a significant role in addressing unmet medical needs.